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Compound of Interest

Compound Name: 4-Methylpent-2-yne-1,4-diol
CAS No.: 10605-66-0
Cat. No.: B078164
Get Quote
. J

Executive Safety Summary

¢ Chemical Name: 4-Methylpent-2-yne-1,4-diol[1][2][3][4][5][6][7][8]
e CAS Number: 10605-66-0[1][2][3][4][51[6][71[8]

e Formula: CeH1002

o Critical Hazard:Combustible Liquid/Solid. While less reactive than terminal alkynes, this
internal alkyne diol poses risks of vigorous reaction with strong oxidizers and acids.

¢ Disposal Method: High-temperature incineration equipped with afterburner and scrubber. DO
NOT dispose of via sanitary sewer systems.

Chemical Profile & Hazard Analysis

Effective disposal requires understanding the chemical's stability profile. Unlike terminal
alkynes (e.g., Propargyl alcohol), 4-Methylpent-2-yne-1,4-diol contains an internal triple bond,
significantly reducing—but not eliminating—the risk of explosive metal acetylide formation.
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Property Data Operational Implication

Molecular Weight 114.14 g/mol N/A

High boiling point; low volatility

Boiling Point 102-103 °C (2 Torr) ) )
risk during standard transfer.
Combustible. Classified as
Flash Point 92.8 °C ) o
Class IlIA combustible liquid.
Stable under neutral
o conditions. Incompatible with
Reactivity Internal Alkyne o )
oxidizing agents, acid
chlorides, and acid anhydrides.
Viscous Liquid / Low-melting May require gentle warming or

Physical State ) ) )
Solid dissolution for transfer.

Pre-Disposal Handling & Segregation

Before disposal, the waste stream must be characterized and segregated to prevent
incompatible reactions in the waste container.

Segregation Protocol

 [solate from Oxidizers: Never mix with perchlorates, nitrates, or permanganates. The alkyne
moiety can be cleaved oxidatively, releasing significant heat.

o Acid/Base Separation: Keep away from strong acids (sulfuric, hydrochloric) which can
catalyze dehydration or polymerization reactions.

¢ Solvent Compatibility: Compatible with standard organic waste solvents (Acetone, Methanol,
Dichloromethane) for bulking purposes.

Containerization

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Labeling: Must be labeled "Hazardous Waste - Organic.” Clearly mark "Combustible" and

“Irritant.”
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Disposal Methodologies

The following workflows define the authorized disposal routes.

Method A: High-Temperature Incineration (Preferred)

This is the standard industry protocol for alkynyl diols.

o Preparation: Dissolve the substance in a combustible solvent (e.g., acetone or ethanol) if it
has solidified or is too viscous to pour. A 10-20% solution is ideal for steady combustion.

o Bulking: Combine with other non-halogenated organic solvents in the primary waste stream.

o Destruction: The waste management facility will incinerate the material. The organic carbon
is converted to COz, and the hydrogen to Hz0.

Method B: Lab-Scale Chemical Treatment (Spill Response Only)

Note: This is not for bulk disposal but for neutralizing small spills before cleanup.
e Absorb: Use vermiculite or sand to absorb the liquid.
o Collect: Scoop into a sealable container.

o Label: Mark as "Debris contaminated with 4-Methylpent-2-yne-1,4-diol."

Visual Workflows
Figure 1. Disposal Decision Tree

This logic flow ensures the material is routed to the correct waste stream based on its physical
state and purity.
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Waste: 4-Methylpent-2-yne-1,4-diol

Physical State?

/

Solid / Viscous Residue

/

Dissolve in Acetone/Ethanol Liquid / Solution

Segregate from Oxidizers/Acids

Transfer to HDPE Waste Container
(Label: Combustible Organic)

Ship for Incineration

Click to download full resolution via product page

Caption: Workflow for preparing 4-Methylpent-2-yne-1,4-diol for final disposal via incineration.

Regulatory Compliance (RCRA/EPA)

¢ RCRA Status: 4-Methylpent-2-yne-1,4-diol is not a P-listed or U-listed waste.

o Characteristic Waste: It may be classified as D001 (Ignitable) if the waste mixture has a flash
point < 60°C (e.g., if mixed with acetone).
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e Sewer Ban: Under 40 CFR 403.5, discharge of combustible liquids or agents that cause
interference/pass-through in POTW (Publicly Owned Treatment Works) is prohibited.

Emergency Response
¢ In Case of Fire: Use Water spray, Carbon dioxide (COz), Dry chemical, or Alcohol-resistant

foam.

¢ In Case of Skin Contact: Wash with soap and water for 15 minutes. The diol functionality
aids water solubility, making water an effective decontamination agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Methylpent-2-yne-1,4-diol: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-disposal-handling-guide
https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-disposal-handling-guide
https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-disposal-handling-guide
https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-disposal-handling-guide
https://www.benchchem.com/product/b078164?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

